Cas no 684648-79-1 (3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-)

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-, is a heterocyclic compound featuring a pyridine core substituted with a cyano group and a hexahydro-1H-azepine moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both nitrile and azepine functionalities enhances its versatility in nucleophilic and cyclization reactions. Its stable yet modifiable framework allows for selective functionalization, facilitating the development of complex molecular architectures. The compound's well-defined chemical properties ensure consistent performance in research and industrial processes, supporting its use in the design of biologically active molecules.
3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- structure
684648-79-1 structure
Product Name:3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-
CAS No:684648-79-1
MF:C12H15N3
MW:201.267602205276
MDL:MFCD08144877
CID:1734587
PubChem ID:6502100
Update Time:2025-06-09

3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-
    • AS-9482
    • 2-(Hexahydro-1H-azepin-1-yl)-3-pyridinecarbonitrile
    • Z31193755
    • 684648-79-1
    • 2-(azepan-1-yl)pyridine-3-carbonitrile
    • SCHEMBL3290416
    • 2-Azepan-1-ylnicotinonitrile
    • AKOS000166974
    • DTXSID101221810
    • MFCD08144877
    • CS-0305201
    • 2-(Azepan-1-yl)nicotinonitrile
    • MDL： MFCD08144877
    • Inchi： 1S/C12H15N3/c13-10-11-6-5-7-14-12(11)15-8-3-1-2-4-9-15/h5-7H,1-4,8-9H2
    • InChI Key： SBQJQAQUDMTPLD-UHFFFAOYSA-N
    • SMILES： N1(C2C(C#N)=CC=CN=2)CCCCCC1

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.9Ų

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3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)- Suppliers

Amadis Chemical Company Limited
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(CAS:684648-79-1)3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-
Order Number:A1171555
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:20
Price ($):441.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:684648-79-1)3-Pyridinecarbonitrile, 2-(hexahydro-1H-azepin-1-yl)-
A1171555
Purity:99%
Quantity:1g
Price ($):441.0
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